1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid
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Description
1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid is a cyclobutane derivative with the molecular formula C13H16O2 and a molecular weight of 204.3 g/mol.
Properties
CAS No. |
1485944-77-1 |
|---|---|
Molecular Formula |
C13H16O2 |
Molecular Weight |
204.3 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid typically involves the reaction of 4-methylbenzyl chloride with cyclobutanecarboxylic acid under basic conditions. The reaction is carried out in the presence of a base such as sodium hydroxide or potassium carbonate, which facilitates the nucleophilic substitution reaction.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-purity 1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid.
Chemical Reactions Analysis
Types of Reactions: 1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzylic position, using reagents such as sodium hydroxide or potassium carbonate.
Common Reagents and Conditions:
Oxidation: Potassium permanganate, chromium trioxide
Reduction: Lithium aluminum hydride, sodium borohydride
Substitution: Sodium hydroxide, potassium carbonate
Major Products:
Oxidation: Ketones, carboxylic acids
Reduction: Alcohols
Substitution: Substituted cyclobutane derivatives
Scientific Research Applications
1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid has shown potential in various fields of research and industry. Some of its applications include:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential biological activities and interactions with biological targets.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid involves its interaction with specific molecular targets and pathways . The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
- 1-[(4-methylphenyl)methyl]cyclopropane-1-carboxylic acid
- 1-[(4-methylphenyl)methyl]cyclopentane-1-carboxylic acid
- 1-[(4-methylphenyl)methyl]cyclohexane-1-carboxylic acid
Comparison: 1-[(4-methylphenyl)methyl]cyclobutane-1-carboxylic acid is unique due to its cyclobutane ring structure, which imparts distinct chemical and physical properties compared to its cyclopropane, cyclopentane, and cyclohexane analogs. The cyclobutane ring provides a balance between ring strain and stability, making it a valuable intermediate in organic synthesis.
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